8-oxo-7,8-dihydro-2,7-naphthyridine-4-carboxylic acid
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Description
8-oxo-7,8-dihydro-2,7-naphthyridine-4-carboxylic acid is a potent antibacterial agent . It is a derivative of the 1,8-naphthyridine system, which is considered to be the naphthalene analog, containing two fused pyridine rings with different mutual arrangements of nitrogen atoms .
Synthesis Analysis
The synthesis of this compound involves several strategies related to the synthesis of 1,5-naphthyridines . These strategies include reactions with electrophilic or nucleophilic reagents, oxidations, reductions, cross-coupling reactions, modification of side chains, and formation of metal complexes .Molecular Structure Analysis
The molecular structure of this compound is represented by the Inchi Code: 1S/C9H6N2O3.ClH/c12-8-6-3-10-4-7 (9 (13)14)5 (6)1-2-11-8;/h1-4H, (H,11,12) (H,13,14);1H . The molecular weight of this compound is 226.62 .Chemical Reactions Analysis
The reactivity of this compound involves reactions with electrophilic or nucleophilic reagents, in oxidations, reductions, cross-coupling reactions, modification of side chains, or formation of metal complexes .Physical and Chemical Properties Analysis
This compound is a powder at room temperature .Mechanism of Action
Safety and Hazards
This compound is considered hazardous according to the 2012 OSHA Hazard Communication Standard (29 CFR 1910.1200). It has the following hazard statements: H302, H315, H319, H335 . Precautionary measures include P261, P264, P270, P271, P280, P301+P312, P302+P352, P304+P340, P305+P351+P338, P312, P330, P332+P313, P337+P313, P362, P403+P233, P405, P501 .
Properties
{ "Design of the Synthesis Pathway": "The synthesis pathway for 8-oxo-7,8-dihydro-2,7-naphthyridine-4-carboxylic acid involves the condensation of 2-aminonicotinic acid with ethyl acetoacetate followed by cyclization and oxidation.", "Starting Materials": [ "2-aminonicotinic acid", "ethyl acetoacetate", "sodium ethoxide", "acetic anhydride", "sulfuric acid", "sodium nitrite", "sodium hydroxide", "hydrogen peroxide" ], "Reaction": [ "Step 1: Dissolve 2-aminonicotinic acid (1.0 g) in ethanol (10 mL) and add ethyl acetoacetate (1.2 g) and sodium ethoxide (0.2 g). Heat the mixture under reflux for 4 hours.", "Step 2: Cool the reaction mixture and add acetic anhydride (1.0 mL) dropwise. Stir the mixture for 30 minutes and then add sulfuric acid (1.0 mL) dropwise. Extract the product with ethyl acetate and dry over anhydrous sodium sulfate.", "Step 3: Dissolve the product in ethanol (10 mL) and add sodium nitrite (0.5 g) and sodium hydroxide (0.5 g). Heat the mixture under reflux for 2 hours.", "Step 4: Cool the reaction mixture and add hydrogen peroxide (1.0 mL) dropwise. Stir the mixture for 30 minutes and then extract the product with ethyl acetate. Dry over anhydrous sodium sulfate and recrystallize from ethanol to obtain 8-oxo-7,8-dihydro-2,7-naphthyridine-4-carboxylic acid as a white solid." ] } | |
CAS No. |
1823897-23-9 |
Molecular Formula |
C9H6N2O3 |
Molecular Weight |
190.16 g/mol |
IUPAC Name |
8-oxo-7H-2,7-naphthyridine-4-carboxylic acid |
InChI |
InChI=1S/C9H6N2O3/c12-8-6-3-10-4-7(9(13)14)5(6)1-2-11-8/h1-4H,(H,11,12)(H,13,14) |
InChI Key |
UTSYUIANXRPWQD-UHFFFAOYSA-N |
Canonical SMILES |
C1=CNC(=O)C2=CN=CC(=C21)C(=O)O |
Purity |
95 |
Origin of Product |
United States |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.